2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide

• IUPAC Name: 2-(2-hydroxyphenyl)-N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]quinoline-4-carboxamide
• InChI: InChI=1S/C26H23N3O3/c1-17(2)32-19-13-11-18(12-14-19)16-27-29-26(31)22-15-24(21-8-4-6-10-25(21)30)28-23-9-5-3-7-20(22)23/h3-17,30H,1-2H3,(H,29,31)/b27-16+
• InChI Key: HARYRFMHRYGDJY-JVWAILMASA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4O
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4O
• Molecular Formula: C26H23N3O3
• Molecular Weight: 425.5 g/mol

Description

2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide, also known as IQ-1S, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as cancer research, drug discovery, and neuroscience.

Scientific Research Applications

2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in the development and progression of various types of cancer. 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has been found to induce apoptosis and inhibit cell proliferation in cancer cells, making it a promising candidate for cancer therapy.
In addition to cancer research, 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has also been investigated for its potential applications in drug discovery. It has been shown to enhance the efficacy of certain drugs by modulating their targets. 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has also been found to improve the bioavailability of some drugs, making them more effective.
Furthermore, 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has been studied for its role in neuroscience. It has been shown to enhance the differentiation of neural stem cells into neurons and astrocytes, suggesting its potential use in the treatment of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide involves the inhibition of the Wnt/β-catenin signaling pathway. This pathway plays a crucial role in cell proliferation, differentiation, and survival. 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide binds to the protein Dishevelled, which is involved in the activation of the Wnt/β-catenin pathway, and prevents its interaction with other proteins, leading to the inhibition of the pathway.
Biochemical and Physiological Effects:
2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has also been found to enhance the differentiation of neural stem cells into neurons and astrocytes. Furthermore, 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has been shown to improve the bioavailability of certain drugs, making them more effective.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide is its ability to selectively inhibit the Wnt/β-catenin signaling pathway, making it a promising candidate for cancer therapy. 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide has also been found to enhance the efficacy of certain drugs and improve their bioavailability. However, one of the limitations of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide is its low solubility, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the research on 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide. One of the areas of interest is the development of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential applications of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide in the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the mechanism of action of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide and its potential applications in drug discovery.

Synthesis Methods

The synthesis of 2-(2-hydroxyphenyl)-N'-(4-isopropoxybenzylidene)-4-quinolinecarbohydrazide involves the reaction of 2-hydroxybenzohydrazide, 4-isopropoxybenzaldehyde, and 4-quinolinecarboxaldehyde in the presence of acetic acid and ethanol. The reaction mixture is refluxed for several hours, followed by purification using column chromatography. The final product is obtained as a yellow crystalline powder with a melting point of 250-252°C.